Cas no 1017782-05-6 (1-Isopropyl-3-methylpiperidin-4-amine)

• Product name: 1-Isopropyl-3-methylpiperidin-4-amine
• CAS No: 1017782-05-6
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD09997859
• CID: 2092866
• PubChem ID: 53407222

1-Isopropyl-3-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-3-methylpiperidin-4-amine
• 1-Isopropyl-3-methyl-piperidin-4-ylamine
• SB30183
• SCHEMBL13300937
• CS-0439858
• 4-Piperidinamine, 3-methyl-1-(1-methylethyl)-
• 3-methyl-1-propan-2-ylpiperidin-4-amine
• 1017782-05-6
• 3-methyl-1-(propan-2-yl)piperidin-4-amine
• AKOS010821220
• 3-Methyl-1-(1-methylethyl)-4-piperidinamine
• DTXSID701261717

• MDL： MFCD09997859
• Inchi： InChI=1S/C9H20N2/c1-7(2)11-5-4-9(10)8(3)6-11/h7-9H,4-6,10H2,1-3H3
• InChI Key： BRBAKJGLGJNFKR-UHFFFAOYSA-N
• SMILES： CC(C)N1CCC(C(C)C1)N

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Isopropyl-3-methylpiperidin-4-amine

1-Isopropyl-3-methylpiperidin-4-amine: A Comprehensive Overview

The compound with CAS No. 1017782-05-6, commonly referred to as 1-isopropyl-3-methylpiperidin-4-amine, is a versatile organic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a wide range of applications. The structure of 1-isopropyl-3-methylpiperidin-4-amine features a piperidine ring substituted with an isopropyl group at position 1 and a methyl group at position 3, with an amine functional group at position 4. This unique substitution pattern contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 1-isopropyl-3-methylpiperidin-4-amine in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry. The compound's ability to act as a chiral ligand in asymmetric catalysis has been extensively investigated, making it a valuable tool in the production of enantiomerically pure compounds. This is particularly relevant in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

In addition to its role in drug discovery, 1-isopropyl-3-methylpiperidin-4-amine has been studied for its applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a key precursor.

The synthesis of 1-isopropyl-3-methylpiperidin-4-amine involves a multi-step process that typically begins with the preparation of the corresponding piperidine derivative. Recent research has focused on optimizing these synthetic routes to improve yield and efficiency. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity levels. Such advancements highlight the ongoing efforts to streamline chemical production processes for industrial applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-isopropyl-3-methylpiperidin-4-amine is crucial for its sustainable use. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to fully characterize its environmental fate and assess potential risks associated with its release into aquatic systems.

In conclusion, 1-isopropyl-3-methylpiperidin-4-amine (CAS No. 1017782-05_6) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.